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Tricyclamol at a Glance

The table below summarizes the available information on Tricyclamol (Procyclidine) based on the search

results.

Aspect Details for Tricyclamol (Procyclidine)

Primary Use Treatment of drug-induced extrapyramidal disorders and parkinsonism [1].

Mechanism of Action Muscarinic antagonist that blocks central cholinergic receptors (M1, M2, M4)
[1].

Drug Class Antimuscarinic / Anticholinergic [1].

Reported Side
Effects

Dizziness, drowsiness, impaired judgment [1].

Key Contraindication Angle-closure glaucoma [1].

| Available Data | Mechanistic and general pharmacological information is available. Direct

experimental data on antispasmodic activity and comparative studies are lacking. |

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s584187?utm_src=pdf-body
https://www.smolecule.com/products/s584187?utm_src=pdf-interest
https://minclinic.eu/drugs/drugs_eng/T/Tricyclamol.html
https://minclinic.eu/drugs/drugs_eng/T/Tricyclamol.html
https://minclinic.eu/drugs/drugs_eng/T/Tricyclamol.html
https://minclinic.eu/drugs/drugs_eng/T/Tricyclamol.html
https://minclinic.eu/drugs/drugs_eng/T/Tricyclamol.html
https://www.smolecule.com/products/s584187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Comparison with Common Antispasmodics

For context, the table below outlines key details of other antispasmodic medications frequently discussed in

the literature. This highlights the gap in publicly available data for a direct, data-driven comparison with

Tricyclamol.

Drug Name
Primary
Use

Mechanism of
Action

Common Side
Effects

Example Experimental
Findings (from search
results)

Dicyclomine Irritable

Bowel
Syndrome

(IBS) [2]

Antimuscarinic [3] Dry mouth,

dizziness,
constipation [2]

[4]

One higher-quality RCT

found significant pain relief
vs. placebo in IBS, but with

a high dropout rate (15%)
due to side effects [4].

Hyoscyamine IBS, other
GI

conditions
[4]

Antimuscarinic [3]
[4]

Dry mouth,
blurred vision,

urinary
retention [4]

Meta-analyses show
antispasmodics as a class

are effective for abdominal
pain in IBS, but data on

individual drugs can be
limited [4].

Peppermint
Oil

IBS
symptoms

[3]

Direct smooth
muscle relaxant

(inhibits calcium &
sodium uptake) [3]

Heartburn,
nausea (rare)

[3]

Considered an effective
option with a distinct, direct

mechanism of action on gut
smooth muscle [3] [4].

Research Pathways and Recommendations

To proceed with your comparative guide, I suggest the following research pathways to locate the necessary

experimental data:

Refine Your Search Strategy: Use specialized scientific databases like PubMed, Scopus, or Web of
Science with more targeted queries. Given that Tricyclamol is an older drug, it may be referred to by

its more common International Nonproprietary Name (INN), "Procyclidine". Searching for
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"Procyclidine smooth muscle relaxation" or "Procyclidine mechanism of action" may yield more

relevant pre-clinical studies.
Investigate Broader Drug Classes: Since Tricyclamol is an antimuscarinic agent, the general

signaling pathway for this drug class is well-established. The diagram below illustrates this common
mechanism, which can serve as a foundational model.

Explore Patent and Chemical Databases: Sources like Google Patents, PubChem, or the USPTO
database may contain synthetic routes, early animal testing data, or structure-activity relationship

(SAR) studies that are not published in journal articles.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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